tert-butyl (3R,4S)-3-(3-ethoxyphenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3R,4S)-3-(3-ethoxyphenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H27NO4/c1-5-22-15-8-6-7-13(9-15)16-11-19(10-14(16)12-20)17(21)23-18(2,3)4/h6-9,14,16,20H,5,10-12H2,1-4H3/t14-,16-/m0/s1
• InChI Key: HGFQVUGATGCNKU-HOCLYGCPSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2CN(CC2CO)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC1=CC=CC(=C1)[C@@H]2CN(C[C@H]2CO)C(=O)OC(C)(C)C
• Molecular Formula: C18H27NO4
• Molecular Weight: 321.4 g/mol

Description

Tert-butyl (3R,4S)-3-(3-ethoxyphenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate, also known as this compound, is a synthetic compound that is used in a variety of applications in the scientific and medical fields. It is an important intermediate in the synthesis of many pharmaceuticals, such as antibiotics and antifungal agents, and has been used in the development of new drugs. It is also used in the synthesis of a wide range of other compounds, including polymers, plastics, and dyes.

Scientific Research Applications

Crystal Structure Analysis

The compound tert-butyl (3R,4S)-3-(3-ethoxyphenyl)-4-(hydroxymethyl)pyrrolidine-1-carboxylate and its derivatives have been studied for their crystal structures. In one study, a similar compound, tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, demonstrated an all-cis trisubstituted pyrrolidin-2-one structure, revealing important details about its molecular conformation and intramolecular hydrogen bonding patterns (Weber, Ettmayer, Hübner, & Gstach, 1995).

Synthesis and Characterization

The synthesis and characterization of similar tert-butyl pyrrolidine derivatives have been a focus of scientific research. For instance, the synthesis of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, starting from tert-butyl 4-oxopiperidine-1-carboxylate, has been detailed, emphasizing the importance of understanding the compound's synthesis for further application in different fields (Çolak, Karayel, Buldurun, & Turan, 2021).

Asymmetric Synthesis

Asymmetric synthesis of key intermediates for the synthesis of pyrrolidine azasugars, using compounds related to tert-butyl pyrrolidine derivatives, has been reported. This research is significant in the field of organic chemistry and drug development, as it provides insight into the synthesis of structurally complex and biologically significant molecules (Huang Pei-qiang, 2011).

Supramolecular Arrangement

Studies have also been conducted on the supramolecular arrangement of substituted oxopyrrolidine analogues. These studies are crucial for understanding how molecular interactions and conformations can influence the physical and chemical properties of the compounds, which is essential for various applications in material science and pharmaceuticals (Samipillai, Bhatt, Kruger, Govender, & Naicker, 2016).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound.

Future Directions

The study of pyrrolidine derivatives is an active area of research in organic chemistry, and compounds like this could have potential applications in various fields, including medicinal chemistry.